1-(4-ethoxybenzyl)-4-(1-naphthylmethyl)piperazine oxalate

• IUPAC Name: 1-[(4-ethoxyphenyl)methyl]-4-(naphthalen-1-ylmethyl)piperazine;oxalic acid
• InChI: InChI=1S/C24H28N2O.C2H2O4/c1-2-27-23-12-10-20(11-13-23)18-25-14-16-26(17-15-25)19-22-8-5-7-21-6-3-4-9-24(21)22;3-1(4)2(5)6/h3-13H,2,14-19H2,1H3;(H,3,4)(H,5,6)
• InChI Key: HVRNFPURFVOIDN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CN2CCN(CC2)CC3=CC=CC4=CC=CC=C43.C(=O)(C(=O)O)O
• Molecular Formula: C26H30N2O5
• Molecular Weight: 450.5 g/mol

Description

1-(4-ethoxybenzyl)-4-(1-naphthylmethyl)piperazine oxalate, commonly known as EBNP, is a chemical compound that has been of great interest to researchers in recent years. This compound is a piperazine derivative that has shown promising results in various scientific research applications. In

Mechanism of Action

EBNP acts as a serotonin transporter (SERT) inhibitor, which means it prevents the reuptake of serotonin by neurons. This leads to an increase in serotonin levels in the brain, which can have a positive effect on mood and emotions. EBNP has also been shown to bind to dopamine receptors, which may contribute to its antipsychotic effects.
Biochemical and Physiological Effects
EBNP has been shown to have several biochemical and physiological effects. Studies have shown that EBNP can increase the levels of serotonin, norepinephrine, and dopamine in the brain. These neurotransmitters are involved in regulating mood, emotions, and pain perception. EBNP has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that promotes the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

EBNP has several advantages for lab experiments. It is relatively easy to synthesize, and its mechanism of action is well understood. EBNP has also been shown to have a low toxicity profile, which makes it a safe compound to use in lab experiments. However, one limitation of EBNP is that it has poor solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research on EBNP. One area of interest is its potential as a treatment for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. EBNP has been shown to increase the levels of BDNF, which may have a neuroprotective effect. Another potential area of research is the development of new derivatives of EBNP with improved solubility and potency. Additionally, further studies are needed to investigate the long-term effects of EBNP and its potential for abuse.
Conclusion
In conclusion, EBNP is a promising compound that has shown potential in various scientific research applications. Its mechanism of action as a SERT inhibitor and dopamine receptor binder has made it of interest in the development of new antidepressants, antipsychotics, anxiolytics, and analgesics. While EBNP has several advantages for lab experiments, its poor solubility in water is a limitation that needs to be addressed. Future research on EBNP may lead to the development of new treatments for neurodegenerative disorders and other conditions.

Scientific Research Applications

EBNP has been extensively studied for its potential therapeutic applications. One of the most promising areas of research is its potential as an antidepressant. Studies have shown that EBNP has a similar mechanism of action to selective serotonin reuptake inhibitors (SSRIs), which are commonly used to treat depression. EBNP has also been studied for its potential as an antipsychotic, anxiolytic, and analgesic.